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(trifluoromethyl)cinnamic acid
CAS No.: 231291-13-7

Cat. No.: B1352610
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Molecular Architecture, Synthetic Protocols, and Medicinal Chemistry Applications

Executive Summary

This technical guide provides a comprehensive analysis of 3-Fluoro-4-
(trifluoromethyl)cinnamic acid, a specialized fluorinated phenylpropanoid intermediate.
Characterized by a molecular weight of 234.15 g/mol , this compound represents a critical
scaffold in modern drug discovery. The simultaneous presence of a fluorine atom and a
trifluoromethyl group on the cinnamic acid backbone imparts unique metabolic stability and
lipophilicity profiles, making it a high-value building block for developing bioisosteres of
naturally occurring cinnamates.

Part 1: Physicochemical Specifications[1]

The precise molecular weight and physical properties are foundational for stoichiometric
calculations in synthetic workflows.
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Core Identity Data

Parameter Specification

Compound Name 3-Fluoro-4-(trifluoromethyl)cinnamic acid
CAS Number 1395080-16-6

Molecular Formula C10HeF402

Molecular Weight 234.15 g/mol

Exact Mass 234.0304 g/mol

Predicted LogP ~3.2 (High Lipophilicity)

H-Bond Donors/Acceptors 1/5 (Includes F atoms)

Structural Significance

The 3-Fluoro-4-(trifluoromethyl) substitution pattern creates a "privileged structure” in medicinal
chemistry.

o Electronic Effect: The electron-withdrawing nature of both the -F and -CFs groups lowers the
pKa of the carboxylic acid relative to unsubstituted cinnamic acid.

o Metabolic Blocking: The C3-F and C4-CFs substituents effectively block the para- and meta-
positions from cytochrome P450-mediated hydroxylation, significantly extending the half-life
of derivative drugs.

Part 2: Synthetic Architecture (Heck Coupling)

The most robust route for synthesizing 3-Fluoro-4-(trifluoromethyl)cinnamic acid is the
Palladium-catalyzed Mizoroki-Heck reaction. This method couples an aryl halide with acrylic
acid, ensuring high trans (E)-selectivity.

Retrosynthetic Logic & Mechanism

The synthesis relies on the oxidative addition of Pd(0) to the aryl halide, followed by migratory
insertion of the alkene and
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Figure 1: Catalytic cycle for the synthesis of 3-Fluoro-4-(trifluoromethyl)cinnamic acid via
Heck coupling.

Experimental Protocol (Self-Validating System)

Objective: Synthesis of 3-Fluoro-4-(trifluoromethyl)cinnamic acid (10 mmol scale).

Reagents:
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4-Bromo-2-fluorobenzotrifluoride (1.0 equiv, 2.43 g)
Acrylic acid (1.2 equiv, 0.86 g)

Palladium(ll) acetate (Pd(OAc)z, 1 mol%)[1]
Tri-o-tolylphosphine (P(o-tol)s, 2 mol%)
Triethylamine (EtsN, 2.5 equiv)

Solvent: Anhydrous DMF (20 mL)

Step-by-Step Methodology:

Inert Setup: Flame-dry a 50 mL Schlenk flask and purge with Argon (3 cycles). This prevents
oxidation of the phosphine ligand.

Charging: Add Pd(OAc)z, P(o-tol)s, and the aryl bromide. Add DMF and stir for 5 minutes to
pre-form the active catalytic complex (color change typically observed).

Addition: Add acrylic acid followed by EtsN via syringe. The base is critical for regenerating
the catalyst (see Figure 1).

Reaction: Heat the mixture to 100°C for 12—16 hours.

o Validation Checkpoint: Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes). The starting
bromide spot (high Rf) should disappear; the product (low Rf, acid) may streak unless TLC
plate is treated with bromocresol green.

Workup (Purification):
o Cool to room temperature.[2]

o Pourinto 1N HCI (100 mL) to quench the reaction and protonate the carboxylate salt.
Precipitate formation is the primary indicator of success.

o Filter the solid.[2]
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o Recrystallization: Dissolve crude solid in minimum hot Ethanol/Water (9:1). Cool slowly to
4°C.

 Yield Calculation: Theoretical yield = 2.34 g. Target isolated yield >80%.

Part 3: Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated using multi-modal
spectroscopy.

NMR Spectroscopy Strategy

Due to the presence of fluorine, 1°F NMR is the most diagnostic tool.

e 1H NMR (DMSO-de): Look for the characteristic doublets of the vinyl protons (CH=CH) with a
coupling constant (

) of ~16 Hz, confirming the trans (E)-geometry.

e 19F NMR:
o Signal A (-60 to -65 ppm): Corresponds to the -CFs group (singlet or weak doublet).
o Signal B (-110 to -120 ppm): Corresponds to the aromatic fluorine at position 3.

o Validation: Integration ratio must be 3:1 (CFs : F).

Mass Spectrometry

e Method: ESI-MS (Negative Mode).
o Expected lon: [M-H]~ = 233.14 m/z.

 |sotope Pattern: Verify the absence of Bromine isotopic patterns (1:1 ratio at M+2) to confirm
complete conversion of the starting material.

Part 4: Medicinal Chemistry Applications[4][5][6][7]
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This compound is not merely an endpoint but a functional tool for structure-activity relationship
(SAR) studies.

Bioisosterism and Metabolic Stability

The 3-Fluoro-4-(trifluoromethyl) motif is often used to replace unstable catechol or methoxy
groups in drug candidates.
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Figure 2: Structure-Activity Relationship (SAR) impact of the fluorinated cinnamic acid scaffold.

Drug Development Context

» Cinacalcet Analogs: Cinnamic acids are precursors to hydrocinnamic acids (via
hydrogenation). 3-(Trifluoromethyl)cinnamic acid is a known intermediate for Cinacalcet
(Sensipar). The addition of the 3-Fluoro group in this specific compound allows researchers
to fine-tune the potency and metabolic resistance of calcimimetic agents.

o Fragment-Based Design: The compound serves as a "fluorine tag" fragment. In 1°F NMR-
based screening, the distinct chemical shifts allow for the detection of weak binding events
between the fragment and a protein target.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1352610/docs?utm_src=pdf-body-img#technical-guide-3-fluoro-4-trifluoromethyl-cinnamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» National Center for Biotechnology Information. (2015). Applications of Fluorine in Medicinal
Chemistry. J. Med. Chem. Retrieved from [Link]

» MDPI. (2023). Improved Process for the Synthesis of Trifluoromethylphenyl Intermediates via
Heck Reaction. Molecules. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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